Cas no 105088-14-0 (Zearalenone-4-O-β-D-glucopyranoside)

• Product Name: Zearalenone-4-O-β-D-glucopyranoside
• CAS No: 105088-14-0
• MF: C₂₄H₃₂O₁₀
• MW: 480.504888534546
• CID: 187211
• PubChem ID: 76323324
• Update Time: 2025-04-19

Zearalenone-4-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione,14-(b-D-glucopyranosyloxy)-3,4,5,6,9,10-hexahydro-16-hydroxy-3-methyl-,(3S,11E)-
• (2E)-15-hydroxy-11-methyl-17-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-12-oxabicyclo[12.4.0]octadeca-1(18),2,14,16-tetraene-7,13-dione
• 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione,14-(b-D-glucopyranosyloxy)-3,4,5,6,9,10-hexahydro-16...
• zearalenone-4-glucopyranoside
• (11E)-16-hydroxy-3-methyl-1,7-dioxo-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-14-yl hexopyranoside
• 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione, 14-(beta-D-glucopyranosyloxy)-3,4,5,6,9,10-hexahydro-16-hydroxy-3-methyl-, (S-(E))-
• ZE-4-Glu
• Zearalenone-4beta-D-glucopyranoside
• 105088-14-0
• Q27260116
• DTXSID301016950
• (4S,12E)-18-hydroxy-4-methyl-16-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraene-2,8-dione
• Zearalenone-4-beta-D-glucopyranoside
• (3S,11E)-14-(.BETA.-D-GLUCOPYRANOSYLOXY)-3,4,5,6,9,10-HEXAHYDRO-16-HYDROXY-3-METHYL-1H-2-BENZOXACYCLOTETRADECIN-1,7(8H)-DIONE
• UNII-4MEN7L714V
• Zearalenone-14-O-beta-glucoside
• Zearalenone-4-O-glucoside
• Zearalenone 4-beta-D-glucopyranoside
• 1ST157582
• 4MEN7L714V
• Zearalenone-4-O-beta-D-glucopyranoside
• CHEMBL2270912
• Zearalenone-4-O-?-D-glucopyranoside
• Zearalenone-4-O-β-D-glucopyranoside

• Inchi： 1S/C24H32O10/c1-13-6-5-9-15(26)8-4-2-3-7-14-10-16(11-17(27)19(14)23(31)32-13)33-24-22(30)21(29)20(28)18(12-25)34-24/h3,7,10-11,13,18,20-22,24-25,27-30H,2,4-6,8-9,12H2,1H3/b7-3+/t13-,18+,20+,21-,22+,24+/m0/s1
• InChI Key： WHIQFPVDPPLAOJ-OXSMSNKNSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C2C(=O)O[C@@H](C)CCCC(CCCC=CC=2C=1)=O)O |t:29|

Computed Properties

• Exact Mass: 480.199547
• Monoisotopic Mass: 480.199547
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 163

Experimental Properties

• Density: 1.331
• Boiling Point: 803.1°Cat760mmHg
• Flash Point: 273°C
• Refractive Index: 1.573
• PSA: 162.98000
• LogP: 1.05270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Zearalenones